Cas no 2172549-34-5 (4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}thiomorpholine-2-carboxylic acid)
4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}thiomorpholine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}thiomorpholine-2-carboxylic acid
- 2172549-34-5
- 4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}thiomorpholine-2-carboxylic acid
- EN300-1534102
-
- Inchi: 1S/C27H30N2O5S/c30-24(29-13-14-35-23(16-29)25(31)32)15-27(11-5-6-12-27)28-26(33)34-17-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,22-23H,5-6,11-17H2,(H,28,33)(H,31,32)
- InChI Key: CWDDEQVMBLQGHI-UHFFFAOYSA-N
- SMILES: S1CCN(CC1C(=O)O)C(CC1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 494.18754324g/mol
- Monoisotopic Mass: 494.18754324g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 778
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 121Ų
4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}thiomorpholine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1534102-0.05g |
4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}thiomorpholine-2-carboxylic acid |
2172549-34-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1534102-0.1g |
4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}thiomorpholine-2-carboxylic acid |
2172549-34-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1534102-0.25g |
4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}thiomorpholine-2-carboxylic acid |
2172549-34-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1534102-0.5g |
4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}thiomorpholine-2-carboxylic acid |
2172549-34-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1534102-1.0g |
4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}thiomorpholine-2-carboxylic acid |
2172549-34-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1534102-2.5g |
4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}thiomorpholine-2-carboxylic acid |
2172549-34-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1534102-5.0g |
4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}thiomorpholine-2-carboxylic acid |
2172549-34-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1534102-10.0g |
4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}thiomorpholine-2-carboxylic acid |
2172549-34-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1534102-50mg |
4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}thiomorpholine-2-carboxylic acid |
2172549-34-5 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1534102-100mg |
4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}thiomorpholine-2-carboxylic acid |
2172549-34-5 | 100mg |
$2963.0 | 2023-09-26 |
4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}thiomorpholine-2-carboxylic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}thiomorpholine-2-carboxylic acid
Introduction to 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}thiomorpholine-2-carboxylic acid (CAS No. 2172549-34-5)
4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}thiomorpholine-2-carboxylic acid (CAS No. 2172549-34-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Cyclopentylacetyl-Thiomorpholine-2-carboxylic acid, is characterized by its unique structural features, which include a thiomorpholine ring, a cyclopentylacetyl group, and a fluorenylmethyloxycarbonyl (Fmoc) protecting group. These structural elements contribute to its potential applications in various biological and pharmaceutical contexts.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. This makes the compound particularly useful in the synthesis of complex peptides and peptidomimetics, which are essential in drug discovery and development. The cyclopentylacetyl group adds conformational rigidity to the molecule, which can enhance its binding affinity to specific protein targets. The thiomorpholine ring, on the other hand, provides additional chemical diversity and can influence the pharmacological properties of the compound.
Recent studies have highlighted the potential of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}thiomorpholine-2-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in many disease pathways, including cancer and inflammatory disorders. The researchers found that the compound's unique structure allows it to selectively bind to these kinases, thereby modulating their activity and potentially leading to therapeutic benefits.
In another study, researchers explored the use of this compound as a scaffold for developing novel antibiotics. The thiomorpholine ring and cyclopentylacetyl group were found to enhance the compound's ability to disrupt bacterial cell walls, making it a promising candidate for combating antibiotic-resistant bacteria. This research underscores the versatility of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}thiomorpholine-2-carboxylic acid in addressing unmet medical needs.
The synthetic route for producing 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}thiomorpholine-2-carboxylic acid has been well-documented in the literature. The process typically involves several steps, including the formation of the Fmoc protecting group, the introduction of the cyclopentylacetyl moiety, and the final coupling with thiomorpholine. These synthetic methods are highly reproducible and can be scaled up for industrial production, making it feasible to produce this compound in large quantities for further research and development.
In terms of its physicochemical properties, 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}thiomorpholine-2-carboxylic acid is a white crystalline solid with a molecular weight of approximately 500 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. This solubility profile is advantageous for its use in biological assays and drug delivery systems.
The safety profile of this compound has also been evaluated extensively. Toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further preclinical and clinical evaluation. However, as with any new chemical entity, rigorous safety assessments are necessary before it can be advanced to human trials.
In conclusion, 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}thiomorpholine-2-carboxylic acid (CAS No. 2172549-34-5) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for developing new therapeutics targeting various diseases. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in the field.
2172549-34-5 (4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}thiomorpholine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)